Cas no 38400-84-9 (Methanone,(1R,2R)-1,2-cyclopropanediylbis[phenyl-, rel- (9CI))

• Product Name: Methanone,(1R,2R)-1,2-cyclopropanediylbis[phenyl-, rel- (9CI)
• CAS No: 38400-84-9
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 320629
• PubChem ID: 300324
• Update Time: 2025-04-19

Methanone,(1R,2R)-1,2-cyclopropanediylbis[phenyl-, rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• [(2R)-2-benzoylcyclopropyl]-phenylmethanone
• (+-)-trans-1.2-Dibenzoyl-cyclopropan
• (+-)-trans-1.2-dibenzoyl-cyclopropane
• (E)-1,2-dibenzoylcyclopropane
• trans-1,2-bisbenzoyl-cyclopropane
• trans-1,2-Dibenzoyl-cyclopropan
• trans-1,2-Dibenzoylcyclopropane
• (2-benzoylcyclopropyl)-phenylmethanone
• NSC174682
• NSC-174682
• 1,1'-(1,2-cyclopropanediyl)bis[1-phenyl-Methanone
• 38400-84-9
• 1,2-Dibenzoylcyclopropane
• 20030-69-7
• SCHEMBL7850490
• (Cyclopropane-1,2-diyl)bis(phenylmethanone)
• DTXSID10959318
• AKOS022507138
• CYCLOPROPANE-1,2-DIYLBIS(PHENYLMETHANONE)
• A18413
• Methanone,(1R,2R)-1,2-cyclopropanediylbis[phenyl-, rel- (9CI)

• Inchi： 1S/C17H14O2/c18-16(12-7-3-1-4-8-12)14-11-15(14)17(19)13-9-5-2-6-10-13/h1-10,14-15H,11H2
• InChI Key： GORKAYCJASPOSC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1CC1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.09942
• Monoisotopic Mass: 250.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.207
• Boiling Point: 402.4°Cat760mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.623
• PSA: 34.14
• LogP: 3.38830